Cas no 34897-67-1 (Z-GLU(OSU)-OBZL)

• Product Name: Z-GLU(OSU)-OBZL
• CAS No: 34897-67-1
• MF: C₂₄H₂₄N₂O₈
• MW: 468.455966949463
• MDL: MFCD00237349
• CID: 295187
• PubChem ID: 13516942
• Update Time: 2025-11-02

Z-GLU(OSU)-OBZL Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-[(phenylmethoxy)carbonyl]-, 5-(2,5-dioxo-1-pyrrolidinyl) 1-(phenylmethyl)ester
• 1-Benzyl 5-(2,5-dioxo-1-pyrrolidinyl) N-[(benzyloxy)carbonyl]-L-g lutamate
• Boc-L-Glu(Osu)-Obzl
• CBZ-GLU(OSU )-OBZL (N-CBZ- Γ- HYDROXYSUCCINIMIDE ESTER L-GLUTAMIC ACID Α-BENZYL ESTER)
• L-Glutamic acid,N-[(phenylmethoxy)carbonyl]-, 5-(2,5-dioxo-1-pyrrolidinyl) 1-(phenylmethyl)est...
• Z-glu(osu)-obzl
• Z-L-glutamic acid g-N-hydroxysuccinimide ester a-benzyl ester
• A919345
• (S)-1-Benzyl 5-(2,5-dioxopyrrolidin-1-yl) 2-(((benzyloxy)carbonyl)amino)pentanedioate
• 1-BENZYL 2,5-DIOXOPYRROLIDIN-1-YL (2S)-2-{[(BENZYLOXY)CARBONYL]AMINO}PENTANEDIOATE
• 34897-67-1
• 1-O-benzyl 5-O-(2,5-dioxopyrrolidin-1-yl) (2S)-2-(phenylmethoxycarbonylamino)pentanedioate
• FD21453
• A1-57631
• Z-L-Glutamic acid gamma-N-hydroxysuccinimide ester alpha-benzyl ester
• (S)-1-benzyl 5-(2,5-dioxopyrrolidin-1-yl) 2-(benzyloxycarbonylamino)pentanedioate
• 4H-Thieno[2,3-b]thiopyran-4-one,5,6-dihydro-6-methyl-,7,7-dioxide,(6S)
• MFCD00237349
• AKOS025289377
• AS-49074
• Z-GLU(OSU)-OBZL

• MDL： MFCD00237349
• Inchi： 1S/C24H24N2O8/c27-20-12-13-21(28)26(20)34-22(29)14-11-19(23(30)32-15-17-7-3-1-4-8-17)25-24(31)33-16-18-9-5-2-6-10-18/h1-10,19H,11-16H2,(H,25,31)/t19-/m0/s1
• InChI Key： MKPBJHNMTZCVEA-IBGZPJMESA-N
• SMILES： O(C(CC[C@@H](C(=O)OCC1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 468.15326573g/mol
• Monoisotopic Mass: 468.15326573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.018 g/l) (25 º C),

Z-GLU(OSU)-OBZL Security Information

• Storage Condition：(BD157024)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Z-GLU(OSU)-OBZL

Z-GLU(OSU)-OBZL: A Novel Compound with Potential in Biomedical Research

Z-GLU(OSU)-OBZL, a compound with CAS number 34897-67-1, represents a significant advancement in the field of biomedical chemistry. This molecule is specifically designed to facilitate the study of protein interactions and cellular signaling pathways. Recent research has demonstrated its potential in drug discovery and targeted therapy, making it a promising candidate for further exploration.

Recent studies have highlighted the unique structural features of Z-GLU(OSU)-OBZL, which include a glutamic acid residue linked to an OSU (o-aminobenzoyl) group and a OBZL (benzimidazole) moiety. The Z-configuration of the molecule plays a crucial role in its bioavailability and selectivity, which are essential for its application in pharmacological research.

The OSU group in Z-GLU(OSU)-OBZL is known for its ability to form covalent bonds with target proteins, enhancing the molecule's binding affinity. This property is particularly valuable in drug design and proteomics studies, where the interaction between ligands and receptors is critical. The OBZL moiety further contributes to the molecule's stability and solubility, which are important factors in clinical trials.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Z-GLU(OSU)-OBZL, which is crucial for large-scale production and preclinical testing. The OSU group can be synthesized using solid-phase peptide synthesis techniques, ensuring the high purity and <consistency of the final product. This method has been widely adopted in biomedical research due to its reproducibility and cost-effectiveness.

Emerging research has focused on the application of Z-GLU(OSU)-OBZL in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The glutamic acid residue in the molecule is known to interact with neurotransmitter receptors, making it a potential candidate for neuroprotective therapies. Recent studies have shown that Z-GLU(OSU)-OBZL can modulate signal transduction pathways involved in neuronal survival and synaptic plasticity.

The OBZL moiety in Z-GLU(OSU)-OBZL has also been investigated for its antioxidant properties. Research has indicated that this group can neutralize free radicals and oxidative stress, which are implicated in various chronic diseases. These findings suggest that Z-GLU(OSU)-OBZL may have broad therapeutic potential beyond its neurological applications.

In the field of drug delivery, Z-GLU(OSU)-OBZL has shown promise as a carrier molecule for targeted drug delivery systems. The OSU group can be modified to enhance cellular uptake and specific targeting of therapeutic agents. This property is particularly valuable in oncology, where targeted therapies are essential for minimizing side effects and improving patient outcomes.

The Z-configuration of Z-GLU(OSU)-OBZL is also significant in proteomics research. The Z-configuration can influence the conformational stability of the molecule, which is critical for its interaction with target proteins. Recent studies have shown that the Z-configuration can enhance the binding affinity and selectivity of the molecule, making it a valuable tool in proteomics and drug discovery.

Furthermore, Z-GLU(OSU)-OBZL has been explored for its potential in immunotherapy. The OSU group can be modified to enhance the immune response against pathogens and tumor cells. This property is particularly relevant in the development of vaccines and immunotherapeutic agents, where the immunogenicity of the molecule is crucial for its efficacy.

The OBZL moiety in Z-GLU(OSU)-OBZL has also been investigated for its anti-inflammatory properties. Research has indicated that this group can modulate inflammatory responses and immune cell activity, making it a potential candidate for anti-inflammatory therapies. These findings suggest that Z-GLU(OSU)-OBZL may have applications in autoimmune diseases and chronic inflammatory conditions.

In conclusion, Z-GLU(OSU)-OBZL represents a significant advancement in the field of biomedical research. Its unique structural features, including the OSU group, OBZL moiety, and Z-configuration, make it a promising candidate for drug discovery, targeted therapy, and proteomics studies. As research in this area continues to evolve, the potential applications of Z-GLU(OSU)-OBZL are expected to expand, offering new opportunities for biomedical innovation and therapeutic development.